Cas no 1152599-77-3 (2-butanamido-3,5-dichlorobenzoic acid)

• Product Name: 2-butanamido-3,5-dichlorobenzoic acid
• CAS No: 1152599-77-3
• MF: C₁₁H₁₁Cl₂NO₃
• MW: 276.115941286087
• CID: 4572940
• Update Time: 2025-10-28

2-butanamido-3,5-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-butanamido-3,5-dichlorobenzoic acid
• Benzoic acid, 3,5-dichloro-2-[(1-oxobutyl)amino]-

• Inchi： 1S/C11H11Cl2NO3/c1-2-3-9(15)14-10-7(11(16)17)4-6(12)5-8(10)13/h4-5H,2-3H2,1H3,(H,14,15)(H,16,17)
• InChI Key： NAELTMHMRVREIG-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC(Cl)=C1NC(=O)CCC

Computed Properties

• Exact Mass: 275.012
• Monoisotopic Mass: 275.012
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2

Additional information on 2-butanamido-3,5-dichlorobenzoic acid

2-Butanamido-3,5-Dichlorobenzoic Acid: A Comprehensive Overview

2-Butanamido-3,5-dichlorobenzoic acid, also known by its CAS number CAS No. 1152599-77-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a butanamido group and two chlorine substituents. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The molecular structure of 2-butanamido-3,5-dichlorobenzoic acid consists of a benzene ring with three substituents: a carboxylic acid group at position 2, an amide group derived from butanamide at position 4, and two chlorine atoms at positions 3 and 5. This arrangement creates a molecule with both acidic and amide functionalities, which can be exploited in various chemical reactions and applications. Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, including polymers and pharmaceutical agents.

One of the most notable aspects of CAS No. 1152599-77-3 is its versatility in chemical reactions. The carboxylic acid group can undergo esterification or amidation reactions, while the amide group can participate in hydrogen bonding and other intermolecular interactions. These properties make it an ideal building block for constructing more complex molecules. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive compounds with potential therapeutic applications.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the preparation of 2-butanamido-3,5-dichlorobenzoic acid. One such method involves the nucleophilic substitution of a suitable dichlorobenzoyl chloride with a butanamide derivative. This approach not only enhances the yield but also ensures high purity of the final product. Such innovations underscore the importance of this compound in modern chemical synthesis.

In terms of applications, CAS No. 1152599-77-3 has found use in the pharmaceutical industry as an intermediate for drug development. Its ability to form stable amide bonds makes it suitable for designing bioactive molecules with specific pharmacokinetic properties. Additionally, this compound has been explored for its potential in agrochemicals, where it can serve as a precursor for herbicides or fungicides.

The physical properties of 2-butanamido-3,5-dichlorobenzoic acid are also worth noting. It exists as a crystalline solid under standard conditions and exhibits moderate solubility in polar solvents such as water and ethanol. Its melting point and boiling point are consistent with those of similar organic compounds, making it stable under typical laboratory conditions.

In conclusion, CAS No. 1152599-77-3, or 2-butanamido-3,5-dichlorobenzoic acid, is a versatile and valuable compound with a wide range of applications across various scientific disciplines. Its unique structure and chemical properties continue to make it an area of active research, driving innovations in materials science and pharmaceutical development.